Cas no 24068-60-8 (Methyl 2-(3-bromoisoxazol-5-yl)acetate)

• Product Name: Methyl 2-(3-bromoisoxazol-5-yl)acetate
• CAS No: 24068-60-8
• MF: C₆H₆BrNO₃
• MW: 220.02074098587
• CID: 6794938
• PubChem ID: 126602110
• Update Time: 2025-06-29

Methyl 2-(3-bromoisoxazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• SY334247
• 5-Isoxazoleacetic acid, 3-bromo-, methyl ester
• 24068-60-8
• Methyl 2-(3-Bromo-5-isoxazolyl)acetate
• AT35136
• SCHEMBL18530345
• methyl 2-(3-bromo-1,2-oxazol-5-yl)acetate
• DB-171758
• EN300-6878315
• Methyl 2-(3-bromoisoxazol-5-yl)acetate

• Inchi： 1S/C6H6BrNO3/c1-10-6(9)3-4-2-5(7)8-11-4/h2H,3H2,1H3
• InChI Key： DGZLZFXRLBNJDZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)OC)ON=1

Computed Properties

• Exact Mass: 218.95311g/mol
• Monoisotopic Mass: 218.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(3-bromoisoxazol-5-yl)acetate

Methyl 2-(3-bromoisoxazol-5-yl)acetate (CAS No. 24068-60-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(3-bromoisoxazol-5-yl)acetate (CAS No. 24068-60-8) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique bromoisoxazole moiety, has garnered significant attention due to its utility in the development of novel therapeutic agents. Its structural features make it an excellent building block for constructing complex molecular architectures, particularly in the synthesis of bioactive molecules targeting various diseases.

The bromoisoxazole ring system is a privileged scaffold in medicinal chemistry, known for its ability to engage in diverse chemical transformations. The presence of a bromine atom at the 3-position enhances its reactivity, allowing for facile coupling reactions such as Suzuki-Miyaura cross-coupling, which is pivotal in the construction of biaryl structures. These types of structures are frequently encountered in natural products and drug candidates, underscoring the importance of Methyl 2-(3-bromoisoxazol-5-yl)acetate as a synthetic intermediate.

In recent years, there has been a surge in research focused on developing inhibitors of enzymes involved in inflammatory and immunological pathways. Compounds containing the bromoisoxazole moiety have shown promise in this area. For instance, studies have demonstrated that derivatives of this scaffold can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The ability to fine-tune the pharmacophoric properties of these derivatives by incorporating different substituents has made Methyl 2-(3-bromoisoxazol-5-yl)acetate an indispensable tool for medicinal chemists.

Another area where this compound has found significant utility is in the synthesis of antiviral agents. The bromine atom in the bromoisoxazole ring allows for further functionalization via transition metal-catalyzed reactions, enabling the construction of complex viral protease inhibitors. These inhibitors are crucial for treating viral infections such as HIV and hepatitis C. Recent advancements in synthetic methodologies have further enhanced the accessibility of these derivatives, making Methyl 2-(3-bromoisoxazol-5-yl)acetate an attractive starting material for antiviral drug discovery.

The pharmaceutical industry has also explored the use of Methyl 2-(3-bromoisoxazol-5-yl)acetate in the development of anticancer agents. The bromoisoxazole scaffold has been incorporated into molecules that target various aspects of cancer cell biology, including inhibition of tyrosine kinases and disruption of microtubule dynamics. These agents have shown preclinical promise and are being evaluated further to assess their potential as therapeutic candidates.

In addition to its applications in drug development, this compound serves as a valuable tool for academic research. Its reactivity and structural versatility make it an excellent candidate for studying reaction mechanisms and developing new synthetic strategies. Researchers have leveraged its properties to develop innovative catalytic systems that facilitate challenging transformations, contributing to the broader advancement of synthetic organic chemistry.

The synthesis of complex molecules often requires multiple steps, and intermediates like Methyl 2-(3-bromoisoxazol-5-yl)acetate play a crucial role in streamlining these processes. By providing a ready-made scaffold with pre-functionalized sites, it enables chemists to focus on later stages of molecule assembly without spending excessive time on initial construction. This efficiency is particularly important when scaling up syntheses from laboratory to industrial production levels.

The demand for high-quality intermediates such as Methyl 2-(3-bromoisoxazol-5-yl)acetate continues to grow alongside advancements in pharmaceutical research. Manufacturers specializing in fine chemicals have invested heavily in optimizing production processes to meet these demands while adhering to stringent quality control measures. This ensures that researchers receive consistent and reliable materials essential for their experiments.

In conclusion, Methyl 2-(3-bromoisoxazol-5-yl)acetate (CAS No. 24068-60-8) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for developing novel therapeutic agents targeting various diseases including inflammation, viral infections, and cancer. As research progresses and new methodologies emerge, this compound will undoubtedly continue to play a pivotal role in advancing drug discovery efforts worldwide.